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Compound of Interest

Compound Name: 4-Ethylpicolinic acid hydrochloride

Cat. No.: B043738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and

synthetic methodology for 4-ethylpyridine-2-carboxylic acid hydrochloride, a key starting

material in the synthesis of clindamycin analogues such as the antibiotic pirlimycin.

Physicochemical Properties
4-Ethylpyridine-2-carboxylic acid hydrochloride is a white to off-white crystalline solid. Its key

physical and chemical properties are summarized in the table below.

Property Value Reference

CAS Number 79415-18-2 [1]

Molecular Formula C₈H₁₀ClNO₂ [2]

Molecular Weight 187.62 g/mol [2]

Melting Point 148-150 °C [3]

Solubility
Soluble in DMSO, Methanol,

and Water
[3]

SMILES
CCC1=CC(=NC=C1)C(=O)O.C

l
[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b043738?utm_src=pdf-interest
https://www.scbt.com/p/4-ethyl-pyridine-2-carboxylic-acid-hydrochloride-4021-13-0
https://www.scbt.com/es/p/4-ethyl-pyridine-2-carboxylic-acid-hydrochloride-4021-13-0
https://www.scbt.com/es/p/4-ethyl-pyridine-2-carboxylic-acid-hydrochloride-4021-13-0
https://www.usbio.net/biochemicals/E8609-70/4Ethylpyridine2carboxylic-Acid-Hydrochloride
https://www.usbio.net/biochemicals/E8609-70/4Ethylpyridine2carboxylic-Acid-Hydrochloride
https://www.scbt.com/p/4-ethyl-pyridine-2-carboxylic-acid-hydrochloride-4021-13-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Detailed experimental spectroscopic data for 4-ethylpyridine-2-carboxylic acid hydrochloride is

not readily available in the public domain. Researchers are advised to acquire a Certificate of

Analysis from their supplier for lot-specific data. For reference, predicted mass spectrometry

data for the free base, 4-ethylpyridine-2-carboxylic acid, is provided below.

Predicted Mass Spectrometry Data (for 4-ethylpyridine-2-carboxylic acid, C₈H₉NO₂)*

Adduct m/z

[M+H]⁺ 152.0706

[M+Na]⁺ 174.0525

[M-H]⁻ 150.0560

Data is predicted and not experimentally confirmed for the hydrochloride salt.

Experimental Protocols
Synthesis of 4-Ethylpyridine-2-carboxylic Acid Hydrochloride

While a specific, detailed experimental protocol for the synthesis of 4-ethylpyridine-2-carboxylic

acid hydrochloride is not widely published, a general method can be adapted from the

synthesis of analogous pyridine-2-carboxylic acids. The following is a plausible, generalized

protocol based on the oxidation of the corresponding 4-ethyl-2-methylpyridine.

Materials:

4-ethyl-2-methylpyridine

Potassium permanganate (KMnO₄)

Sulfuric acid (H₂SO₄)

Sodium bisulfite (NaHSO₃)

Hydrochloric acid (HCl)
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Diethyl ether

Ethanol

Procedure:

A solution of 4-ethyl-2-methylpyridine is prepared in water.

The solution is cooled in an ice bath, and concentrated sulfuric acid is added dropwise with

stirring.

Potassium permanganate is added portion-wise to the cooled solution, maintaining the

temperature below 10 °C.

After the addition is complete, the reaction mixture is stirred at room temperature overnight.

The reaction is then heated to 80-90 °C for 2-3 hours.

The mixture is cooled, and excess potassium permanganate is quenched by the addition of

sodium bisulfite until the purple color disappears.

The resulting manganese dioxide precipitate is removed by filtration.

The filtrate is concentrated under reduced pressure.

The pH of the concentrated solution is adjusted to approximately 3-4 with concentrated

hydrochloric acid, leading to the precipitation of the crude product.

The crude product is collected by filtration, washed with cold water, and dried.

Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for

further purification.

To obtain the hydrochloride salt, the purified free acid is dissolved in a minimal amount of a

suitable solvent (e.g., ethanol) and treated with a solution of hydrogen chloride in diethyl

ether until precipitation is complete.
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The 4-ethylpyridine-2-carboxylic acid hydrochloride is then collected by filtration, washed

with diethyl ether, and dried under vacuum.

Biological Context and Significance
4-Ethylpyridine-2-carboxylic acid hydrochloride serves as a crucial building block in the

synthesis of the lincosamide antibiotic, pirlimycin. Pirlimycin is used in veterinary medicine to

treat mastitis in cattle. Its mechanism of action involves the inhibition of bacterial protein

synthesis.

Pirlimycin Synthesis Workflow
The synthesis of pirlimycin from 4-ethylpyridine-2-carboxylic acid hydrochloride involves a

multi-step chemical process. The following diagram illustrates a simplified conceptual workflow.
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Conceptual Workflow for Pirlimycin Synthesis

4-Ethylpyridine-2-carboxylic acid
hydrochloride

Activation of Carboxylic Acid

e.g., Thionyl chloride

Amide Coupling with
Lincosamine Derivative

Pirlimycin
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Pirlimycin Mechanism of Action

Bacterial Cell

Pirlimycin
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Protein Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylic Acid Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-
hydrochloride-characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.scbt.com/es/p/4-ethyl-pyridine-2-carboxylic-acid-hydrochloride-4021-13-0
https://www.usbio.net/biochemicals/E8609-70/4Ethylpyridine2carboxylic-Acid-Hydrochloride
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

